2-(2-Bromothiophen-3-yl)ethan-1-ol
Cat. No. B3081983
M. Wt: 207.09 g/mol
InChI Key: XSJNRKCAVIWOGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:9][N:10]1[C:11](=[O:12])[CH2:13][CH2:14][C:15]1=[O:16].[C:17]([Cl:18])([Cl:19])([Cl:20])[Cl:21].[s:1]1[cH:2][c:3]([CH2:6][CH2:7][OH:8])[cH:4][cH:5]1>>[s:1]1[c:2]([Br:9])[c:3]([CH2:6][CH2:7][OH:8])[cH:4][cH:5]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=C1CCC(=O)N1Br
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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ClC(Cl)(Cl)Cl
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|
Name
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
|
OCCc1ccsc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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OCCc1ccsc1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
